Cas no 39604-97-2 (1-Ethynyl-4-propoxybenzene)
1-Ethynyl-4-propoxybenzene structure
Product Name:1-Ethynyl-4-propoxybenzene
CAS No:39604-97-2
MF:C11H12O
MW:160.212383270264
MDL:MFCD00173879
CID:55056
PubChem ID:2775123
Update Time:2025-09-23
1-Ethynyl-4-propoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- 1-Ethynyl-4-propoxybenzene
- 4-n-Propoxyphenylacetylene
- 1-ETH-1-YNYL-4-PROPOXYBENZENE
- p-Ethynylpropoxybenzene
- 1-ethynyl-4-propoxy-benzene
- Benzene, 1-ethynyl-4-propoxy-
- 4-Propoxyphenylacetylene
- Ethynyl-4-propoxybenzene
- 1-ethinyl-4-propoxybenzene
- 4-n-propyloxyphenylacetylene
- 4-(propoxy)-phenylacetylene
- 4-ETHYNYLPROPOXYBENZENE
- Benzene,1-ethynyl-4-propoxy-
- 4-(n-propyloxy)phenylacetylene
- NMKZRVMAECEGMV-UHFFFAOYSA-N
- AS
- A18730
- J-504624
- CS-0061507
- SB66930
- SCHEMBL163688
- DS-18464
- AKOS009158161
- EN300-2522149
- MFCD00173879
- SY239061
- 39604-97-2
- FT-0607723
- DTXSID30379397
- DB-030737
-
- MDL： MFCD00173879
- Inchi： 1S/C11H12O/c1-3-9-12-11-7-5-10(4-2)6-8-11/h2,5-8H,3,9H2,1H3
- InChI Key： NMKZRVMAECEGMV-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C#C)=CC=1)CCC
Computed Properties
- Exact Mass: 160.08900
- Monoisotopic Mass: 160.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3
- Topological Polar Surface Area: 9.2
Experimental Properties
- Color/Form: Not determined
- Density: 1.1±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 93 °C
- PSA: 9.23000
- LogP: 2.45670
- Solubility: Not determined
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
1-Ethynyl-4-propoxybenzene Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： S24/25
-
Hazardous Material Identification：
- Safety Term：S24/25
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Ethynyl-4-propoxybenzene Customs Data
- HS CODE：2909309090
- Customs Data：
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1-Ethynyl-4-propoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019088557-25g |
1-Ethynyl-4-propoxybenzene |
39604-97-2 | 97% | 25g |
$298.76 | 2023-09-02 | |
| Alichem | A019088557-100g |
1-Ethynyl-4-propoxybenzene |
39604-97-2 | 97% | 100g |
$784.38 | 2023-09-02 | |
| Fluorochem | 050171-1g |
4-Ethynylpropoxybenzene |
39604-97-2 | 95% | 1g |
￡16.00 | 2022-03-01 | |
| Fluorochem | 050171-5g |
4-Ethynylpropoxybenzene |
39604-97-2 | 95% | 5g |
￡46.00 | 2022-03-01 | |
| Fluorochem | 050171-10g |
4-Ethynylpropoxybenzene |
39604-97-2 | 95% | 10g |
￡86.00 | 2022-03-01 | |
| Fluorochem | 050171-25g |
4-Ethynylpropoxybenzene |
39604-97-2 | 95% | 25g |
￡173.00 | 2022-03-01 | |
| Chemenu | CM252716-10g |
1-Ethynyl-4-propoxybenzene |
39604-97-2 | 95+% | 10g |
$102 | 2021-06-16 | |
| Chemenu | CM252716-25g |
1-Ethynyl-4-propoxybenzene |
39604-97-2 | 95+% | 25g |
$204 | 2021-06-16 | |
| Chemenu | CM252716-100g |
1-Ethynyl-4-propoxybenzene |
39604-97-2 | 95+% | 100g |
$486 | 2021-06-16 | |
| TRC | E932353-10mg |
1-Ethynyl-4-propoxybenzene |
39604-97-2 | 10mg |
$ 50.00 | 2022-06-05 |
1-Ethynyl-4-propoxybenzene Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
39604-97-2 (1-Ethynyl-4-propoxybenzene) Related Products
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